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For Researchers, Scientists, and Drug Development Professionals

Introduction

18:0 EPC chloride (1,2-distearoyl-sn-glycero-3-ethylphosphocholine chloride) is a synthetic,
saturated cationic phospholipid. Its structure, featuring a positively charged head group and
two 18-carbon acyl chains, imparts unique properties that are leveraged in various biomedical
applications. This technical guide provides a comprehensive overview of the known biological
activities of 18:0 EPC chloride, with a focus on its antimicrobial, immunomodulatory, and drug
delivery functionalities. The information presented herein is intended to support research and
development efforts in the fields of pharmacology, immunology, and advanced drug delivery
systems. While 18:0 EPC chloride is noted for its low toxicity and biodegradability, it is
intended for research use only and not for human or veterinary use.[1][2][3]

Physicochemical Properties
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Property Value

Chemical Formula C46H93CINOS8P

Molecular Weight 854.66 g/mol
1,2-distearoyl-sn-glycero-3-ethylphosphocholine

Synonyms ]
chloride

Physical Form Powder

Storage -20°C

Biological Activities
Antimicrobial Activity

18:0 EPC chloride exhibits significant synergistic antimicrobial activity when combined with
eugenol, a natural antimicrobial compound. This synergy is particularly effective against Gram-
negative bacteria such as Escherichia coli.

Quantitative Data on Antimicrobial Synergy

The following table summarizes the key quantitative findings from a study investigating the
synergistic effect of 18:0 EPC chloride and eugenol against E. coli.

Parameter Value Reference

Effective Synergistic
Concentration of 18:0 EPC 2.34-2.93 uM [4115]
Chloride

Additional Log Reduction in E.
coli CFU/ml (compared to ~1.9 [4]

eugenol alone)

It is noteworthy that the synergistic mechanism may not be solely dependent on the cationic
nature of 18:0 EPC chloride, as similar synergistic effects have been observed with the neutral
phospholipid, 1,2-distearoyl-sn-glycero-3-phosphocholine (DSPC).
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Experimental Protocol: Checkerboard Assay for Antimicrobial Synergy

The checkerboard assay is a standard method to evaluate the synergistic, additive, or
antagonistic effects of two antimicrobial agents. A detailed protocol is outlined below.

Preparation

Grepare stock solutions of 18:0 EPC chloride and eugenol.)

:

Grepare a standardized inoculum of the target microorganism (e.g., E. coli))

Y
Grepare serial dilutions of both agents in a 96-well microtiter plate)
- J
f Incubation A

Gnoculate the microtiter plate with the microbial suspension)

:

chbate the plate under appropriate conditions (e.g., 37°C for 18-24 hourSD
\- J

Ana%ysis

Getermine the Minimum Inhibitory Concentration (MIC) for each agent alone and in combinatiorD

:

Galculate the Fractional Inhibitory Concentration (FIC) index to determine synerga
\- J

4 )
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Figure 1: Experimental workflow for the checkerboard assay.

Immunomodulatory Activity

As a cationic lipid, 18:0 EPC chloride has been shown to possess immunomodulatory
properties, primarily acting as a vaccine co-adjuvant. It can stimulate antigen-presenting cells
(APCs), such as dendritic cells (DCs), leading to an enhanced immune response.

A key aspect of this immunomodulatory activity is the upregulation of co-stimulatory molecules
CD80 (B7-1) and CD86 (B7-2) on the surface of APCs.[6] The expression of these molecules is
crucial for T cell activation and the subsequent adaptive immune response. While specific
dose-response data for 18:0 EPC chloride is not readily available, studies on other cationic
lipids have demonstrated a dose-dependent increase in CD80 and CD86 expression.[7]

Proposed Signaling Pathway for Immunomodulation

The precise signaling pathway by which 18:0 EPC chloride upregulates CD80 and CD86 has
not been fully elucidated. However, based on the known mechanisms of other cationic lipids
and downstream signaling of CD80/CD86, a plausible pathway is proposed below.
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Cell Preparation & Stimulation

Gsolate immune cells (e.g., PBMCs or dendritic ceIIs))

y

Gulture cells in the presence of varying concentrations of 18:0 EPC chloride]

l

Include positive (e.g., LPS) and negative controls.

:

Incubate for a specified period (e.g., 24-48 hours).

t Collection

Supernatan

Centrifuge the cell culture plate.

:

Carefully collect

the supernatant.

.

J

hantification

Cytokine Qu
Y

Gerform ELISA or multiplex bead-based assay on the supernatants)

:

(Quantify the concentration of specific cytokines (e.g., IL-6, TNF-q, IL-12))

.

J
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Phase Preparation

Grepare an ethanol phase containing 18:0 EPC chloride and other lipid componems) E’repave an aqueous phase (e.g., citrate buffer) containing the mRNA cargo)

Microﬂuiiic Mixing

E_oad the two phases into separate syringes. [«

Y

Gump the solutions through a microfluidic chip (e.g., with a herringbone mixer) at a controlled flow rate)

Y

(Nanoprecipitation and self-assembly of LNPs occur at the liquid interface)

Purification & ‘;haracterization

Gerform buffer exchange to remove ethanol.)

Y

(Characterize LNPs for size, polydispersity, and encapsulation efficiency)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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Contact our Ph.D. Support Team for a compatibility check
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